N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine

• IUPAC Name: [6-(dipropylamino)pyridin-3-yl]-(4-pyrimidin-2-yl-1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C21H30N6O/c1-3-11-25(12-4-2)19-8-7-18(17-24-19)20(28)26-13-6-14-27(16-15-26)21-22-9-5-10-23-21/h5,7-10,17H,3-4,6,11-16H2,1-2H3
• InChI Key: VYVJGKGACQVZJA-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=NC=C(C=C1)C(=O)N2CCCN(CC2)C3=NC=CC=N3
• Molecular Formula: C21H30N6O
• Molecular Weight: 382.5 g/mol

Description

N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DPA-714 and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine is not fully understood. However, it is believed that this compound acts as an antagonist of the translocator protein (TSPO) in the mitochondria. TSPO is involved in the regulation of cellular metabolism and has been implicated in a variety of diseases including neurodegenerative disorders.
Biochemical and Physiological Effects:
N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine has been found to have a variety of biochemical and physiological effects. These effects include anti-inflammatory properties, as well as the ability to modulate the immune response. This compound has also been found to have anxiolytic effects, which may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine in lab experiments is its ability to modulate the immune response. This can be useful in the study of diseases such as multiple sclerosis and rheumatoid arthritis. However, one of the limitations of using this compound is its potential toxicity, which can be a concern in certain experimental settings.

Future Directions

There are several future directions for research on N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine. One area of research is the development of new compounds that are more potent and less toxic than DPA-714. Another area of research is the study of the potential applications of this compound in the treatment of other diseases such as cancer and autoimmune disorders.
Conclusion:
In conclusion, N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, including anti-inflammatory properties and the ability to modulate the immune response. While there are some limitations to using this compound in lab experiments, there are also several future directions for research that may lead to the development of new and more effective compounds.

Synthesis Methods

The synthesis of N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 2-bromopyridine with 4-(2-aminoethyl)pyrimidine. This reaction is typically carried out in the presence of a base such as potassium carbonate or sodium hydroxide and a solvent such as dimethylformamide or N,N-dimethylacetamide.

Scientific Research Applications

N,N-dipropyl-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-pyridinamine has been widely studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroinflammation. This compound has been found to have anti-inflammatory properties that may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.